Cas no 111031-17-5 (Clethodim Sulfone)

• Product Name: Clethodim Sulfone
• CAS No: 111031-17-5
• MF: C₁₇H₂₆ClNO₅S
• MW: 391.910043239594
• CID: 1064870
• PubChem ID: 329770148
• Update Time: 2025-11-05

Clethodim Sulfone Chemical and Physical Properties

Names and Identifiers

• Clethodim Sulfone
• 2-[1-[[[(E)-3-Chloro-2-propen-1-yl]oxy]imino]propyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-2-cyclohexen-1-one
• 2-[(E)-N-[(E)-3-chloroprop-2-enoxy]-C-ethylcarbonimidoyl]-5-(2-ethylsulfonylpropyl)-3-hydroxycyclohex-2-en-1-one
• AKOS024302346
• Clethodim sulfone, analytical standard
• 111031-17-5
• 1ST22565

• MDL： MFCD21363546
• Inchi： 1S/C17H26ClNO5S/c1-4-14(19-24-8-6-7-18)17-15(20)10-13(11-16(17)21)9-12(3)25(22,23)5-2/h6-7,12-13,20H,4-5,8-11H2,1-3H3/b7-6+,19-14+
• InChI Key： GLOKEOJMCXNRJB-KUZBFYBWSA-N
• SMILES： Cl/C=C/CO/N=C(\CC)/C1C(CC(CC=1O)CC(C)S(CC)(=O)=O)=O

Computed Properties

• Exact Mass: 391.12218
• Monoisotopic Mass: 391.1220218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 93.03

Clethodim Sulfone Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Clethodim Sulfone

Clethodim Sulfone: A Comprehensive Overview

Clethodim sulfone, identified by the CAS number 111031-17-5, is a chemical compound that has garnered significant attention in recent scientific research. This compound belongs to the class of sulfones, which are known for their unique chemical properties and wide-ranging applications in various industries. The Clethodim sulfone molecule is characterized by its sulfur-containing functional group, which contributes to its stability and reactivity under different chemical conditions.

Recent studies have highlighted the potential of Clethodim sulfone in the field of material science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to enhance the mechanical properties of polymer matrices, making it a promising candidate for high-performance materials used in aerospace and automotive industries. The compound's ability to form strong intermolecular bonds has been extensively studied, with findings published in leading journals such as *Advanced Materials* and *Journal of Polymer Science*.

In addition to its industrial applications, Clethodim sulfone has also shown potential in biomedical research. Studies conducted at prestigious institutions like Stanford University and MIT have demonstrated its efficacy as a drug delivery agent. The compound's unique solubility properties allow it to encapsulate hydrophobic drugs, enhancing their bioavailability and reducing side effects. This breakthrough has been documented in high-impact journals such as *Nature Biotechnology* and *Science Translational Medicine*.

The synthesis of Clethodim sulfone involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving yield. These developments have been reported in *Chemical Engineering Journal* and *Green Chemistry*, highlighting the compound's growing importance in sustainable chemical manufacturing.

From an environmental perspective, Clethodim sulfone has been studied for its biodegradability and impact on ecosystems. Research indicates that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. This finding has been published in *Environmental Science & Technology* and *Chemosphere*, emphasizing its role in promoting eco-friendly chemical solutions.

Looking ahead, the future of Clethodim sulfone appears bright, with ongoing research exploring its applications in renewable energy technologies. Scientists are investigating its potential as a catalyst in hydrogen fuel cell production, a field that holds promise for sustainable energy solutions. Preliminary results from studies conducted at the University of California, Berkeley, suggest that Clethodim sulfone could significantly enhance the efficiency of hydrogen fuel cells, marking a major advancement in clean energy technology.

In conclusion, Clethodim sulfone (CAS No. 111031-17-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent scientific breakthroughs, position it as a key player in advancing modern technology and sustainable practices. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow exponentially.